4-Methoxy-6-nitroquinolin-2(1H)-one
Overview
Description
Scientific Research Applications
Synthesis and Structural Studies
Synthesis Process : The compound 4-Chloro-6-methoxy-2-methyl-3-nitroquinoline, related to 4-Methoxy-6-nitroquinolin-2(1H)-one, has been synthesized starting from 4-methoxyaniline. This method, characterized by simplicity and mild conditions, achieved an 85% yield, making it suitable for large-scale studies (Zhao, Lei, & Guo, 2017).
Proton Sponges Synthesis : Synthesis of quinoline compounds, including derivatives of this compound, has led to the creation of new quinoline proton sponges. These compounds are noteworthy for their unique chemical properties, such as nucleophilic substitution of methoxy groups (Dyablo et al., 2015).
Pharmaceutical and Biological Applications
Anticancer Applications : A derivative of this compound showed significant antiproliferative activity against various human tumor cell lines. It inhibited tumor growth and disrupted tumor vasculature in mice, suggesting its potential as a tumor-vascular disrupting agent (Cui et al., 2017).
Antimicrobial Activity : Derivatives of this compound have been synthesized and evaluated for their antibacterial and antifungal activities. These compounds showed promising results against various microbial strains, highlighting their potential in developing new antimicrobial agents (Ghoneim & Morsy, 2018).
Chemical Analysis and Characterization
NMR Spectral Analysis : The 1H and 13C NMR spectra of derivatives of this compound have been thoroughly analyzed. This study provides essential insights into the structural and electronic properties of these compounds (Maślankiewicz & Máslankiewicz, 1996).
Crystal Structure Elucidation : The molecular and crystal structure of related compounds, such as 6-methoxy-8-nitroquinoline, has been determined using X-ray crystallography. This research offers valuable information for understanding the physical and chemical properties of these quinoline derivatives (Sax, Desiderato, & Dakin, 1969).
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-methoxy-6-nitro-1H-quinolin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O4/c1-16-9-5-10(13)11-8-3-2-6(12(14)15)4-7(8)9/h2-5H,1H3,(H,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKAKTZMQMZMWKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=O)NC2=C1C=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-1-[4-(2-phenylethyl)piperidin-1-yl]ethan-1-one](/img/structure/B2924794.png)
![2-[3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid](/img/structure/B2924797.png)
![6-Methyl-2-(2-tosylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B2924799.png)
![4-bromo-2-[(1E)-(hydroxyimino)methyl]-6-methoxyphenol](/img/structure/B2924803.png)
![1-(4-isopropylphenyl)-3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)urea](/img/structure/B2924806.png)
![tert-butyl N-[4-({[2-(2-chloropropanamido)ethyl]carbamoyl}amino)-2-methoxyphenyl]carbamate](/img/structure/B2924807.png)
![2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(3-fluorophenyl)acetamide](/img/structure/B2924811.png)